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Compound of Interest

Compound Name: Stiolto Respimat

CAS No.: 1589477-29-1

Cat. No.: B1257873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the real-world effectiveness of Stiolto
Respimat (tiotropium/olodaterol) against other leading therapies for Chronic Obstructive

Pulmonary Disease (COPD). The following sections present quantitative data from key clinical

trials and real-world studies, detailed experimental protocols, and visualizations of treatment

comparisons and study workflows to support evidence-based decision-making in respiratory

drug development.

Comparative Efficacy and Safety: Quantitative Data
Summary
The following tables summarize the key efficacy and patient-reported outcomes from head-to-

head and comparative studies involving Stiolto Respimat.

Table 1: Reduction in COPD Exacerbations
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Comparison Study
Annualized Rate of
Moderate-to-Severe
Exacerbations

Time to First
Moderate-to-Severe
Exacerbation

Stiolto Respimat vs.

Umeclidinium/Vilanter

ol

Taiwanese Real-World

Cohort Study[1][2][3]

[4]

Stiolto: 0.19;

Umeclidinium/Vilanter

ol: 0.17 (p > 0.05)

Comparable between

groups[1][2][3][4]

Stiolto Respimat vs.

Indacaterol/Glycopyrr

onium

Taiwanese Real-World

Cohort Study[1][2][3]

[4]

Stiolto: 0.19;

Indacaterol/Glycopyrr

onium: 0.38 (p < 0.05)

[1][2][3][4]

Comparable between

groups[1][2][3][4]

Stiolto Respimat vs.

Triple Therapy

(LAMA/LABA/ICS)

AIRWISE Trial[1][5][6]
No statistically

significant difference

No statistically

significant

difference[1]

Stiolto Respimat vs.

Tiotropium
DYNAGITO Trial[7]

Stiolto: 7% relative

risk reduction

(p=0.049, not meeting

pre-specified

significance level of

0.01)[7]

N/A

Table 2: Lung Function Improvement (FEV1)
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Comparison Study
Change from Baseline in
Trough FEV1

Stiolto Respimat vs.

Umeclidinium/Vilanterol
NCT02799784[8][9][10][11]

Stiolto: 128 mL;

Umeclidinium/Vilanterol: 180

mL (p < 0.001)[8][9][11]

Stiolto Respimat vs. Tiotropium
TONADO & OTEMTO (Pooled

Analysis)[12][13][14][15][16]

Significantly greater

improvement with Stiolto

Respimat[12][13][14][15][16]

Stiolto Respimat vs. Olodaterol
TONADO & OTEMTO (Pooled

Analysis)[12][13][14][15]

Significantly greater

improvement with Stiolto

Respimat[12][13][14][15]

Stiolto Respimat vs. Placebo OTEMTO Trials[7][13][14][17]

Statistically significant

improvement with Stiolto

Respimat[7][13][14][17]

Table 3: Patient-Reported Outcomes

Comparison Study

St. George's
Respiratory
Questionnaire
(SGRQ) Total Score

Transition Dyspnea
Index (TDI) Focal
Score

Stiolto Respimat vs.

Tiotropium

TONADO & OTEMTO

(Pooled Analysis)[12]

[13][14][15][16]

Significantly greater

improvement with

Stiolto Respimat[12]

[13][14][15][16]

Significantly greater

improvement with

Stiolto Respimat[12]

[13][14][15]

Stiolto Respimat vs.

Olodaterol

TONADO & OTEMTO

(Pooled Analysis)[12]

[13][14][15]

Significantly greater

improvement with

Stiolto Respimat[12]

[13][14][15]

Significantly greater

improvement with

Stiolto Respimat[12]

[13][14][15]

Stiolto Respimat vs.

Placebo

OTEMTO Trials[7][13]

[14][17]

Clinically meaningful

improvement with

Stiolto Respimat[7]

[13][14][17]

Clinically meaningful

improvement with

Stiolto Respimat[13]

[14][17]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://thorax.bmj.com/content/72/Suppl_3/A232.2
https://pubmed.ncbi.nlm.nih.gov/29094315/
https://pubmed.ncbi.nlm.nih.gov/32026389/
https://www.researchgate.net/publication/320773942_Comparative_Efficacy_of_Once-Daily_UmeclidiniumVilanterol_and_TiotropiumOlodaterol_Therapy_in_Symptomatic_Chronic_Obstructive_Pulmonary_Disease_A_Randomized_Study
https://thorax.bmj.com/content/72/Suppl_3/A232.2
https://pubmed.ncbi.nlm.nih.gov/29094315/
https://www.researchgate.net/publication/320773942_Comparative_Efficacy_of_Once-Daily_UmeclidiniumVilanterol_and_TiotropiumOlodaterol_Therapy_in_Symptomatic_Chronic_Obstructive_Pulmonary_Disease_A_Randomized_Study
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pro.boehringer-ingelheim.com/us/products/stiolto/clinical-efficacy
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/2960275
https://pro.boehringer-ingelheim.com/us/products/stiolto/clinical-efficacy
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/2960275
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370969/
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pubmed.ncbi.nlm.nih.gov/28154373/
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/3189736
https://pro.boehringer-ingelheim.com/us/products/stiolto/clinical-efficacy
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/2960275
https://pro.boehringer-ingelheim.com/us/products/stiolto/clinical-efficacy
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/2960275
https://www.prnewswire.com/news-releases/new-sub-analyses-presented-for-stiolto-respimat-across-a-range-of-copd-patient-reported-outcomes-measures-300166816.html
https://copdnewstoday.com/news/stiolto-respimat-effective-therapy-adult-copd-patients/
https://firstwordpharma.com/story/2960275
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols of Key Comparative Studies
Detailed methodologies for the pivotal trials are outlined below to provide a deeper

understanding of the evidence base.

Taiwanese Real-World Cohort Study: Stiolto Respimat
vs. Umeclidinium/Vilanterol and
Indacaterol/Glycopyrronium

Study Design: A multicenter, retrospective cohort study evaluating 1-year outcomes.[2][3][4]

Patient Population: Patients with symptomatic COPD who were initiated on a fixed-dose

LAMA/LABA combination therapy.[2][3][4] Propensity score matching (PSM) was utilized to

balance baseline characteristics among the treatment groups.[2][3][4]

Interventions:

Stiolto Respimat (tiotropium/olodaterol)

Umeclidinium/Vilanterol

Indacaterol/Glycopyrronium

Outcome Measures:

Primary: Time to first moderate-to-severe COPD exacerbation.[2][3][4]

Secondary: Annualized rate of moderate-to-severe exacerbations, changes in COPD

Assessment Test (CAT) and modified Medical Research Council (mMRC) scores.[2][3][4]

Statistical Analysis: Kaplan-Meier analysis for time-to-event outcomes and appropriate

statistical tests for comparing annualized rates and changes in symptom scores.[2][3][4]

NCT02799784: Head-to-Head Trial of Stiolto Respimat
vs. Umeclidinium/Vilanterol
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Study Design: A randomized, open-label, two-period crossover study with an 8-week

treatment period and a 3-week washout period.[8][9][10][11]

Patient Population: Symptomatic COPD patients (modified Medical Research Council

[mMRC] dyspnea score ≥2) not receiving inhaled corticosteroid (ICS) therapy.[8][9][10][11]

Interventions:

Stiolto Respimat (tiotropium/olodaterol 5/5 mcg) administered via the Respimat inhaler.

[8][9][10][11]

Anoro Ellipta (umeclidinium/vilanterol 62.5/25 mcg) administered via the Ellipta inhaler.[8]

[9][10][11]

Outcome Measures:

Primary: Change from baseline in trough Forced Expiratory Volume in 1 second (FEV1) at

week 8, with a non-inferiority margin of -50 mL.[8][9][11]

Secondary: Proportion of FEV1 responders (≥100 mL improvement), rescue medication

use, and patient-rated ease of inhaler use.[8][10]

Statistical Analysis: Analysis of covariance (ANCOVA) was used to compare the treatment

effects on the primary endpoint.[9][11]

AIRWISE Trial (NCT03265145): Stiolto Respimat vs.
Triple Therapy (LAMA/LABA/ICS)

Study Design: A 12-month, randomized, pragmatic clinical trial conducted in a real-world

setting.[1][5][6]

Patient Population: Patients with COPD not adequately controlled on their current

maintenance therapy.[5]

Interventions:

Stiolto Respimat (tiotropium/olodaterol).[1][5]
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Any commercially available open or fixed-dose triple therapy (LAMA/LABA/ICS).[1][5]

Outcome Measures:

Primary: Time to first moderate or severe COPD exacerbation.[1] A moderate exacerbation

was defined as requiring treatment with systemic corticosteroids and/or antibiotics, while a

severe exacerbation required hospitalization or an emergency room visit.[1]

Secondary: Annual rate of moderate or severe exacerbations, time to first severe

exacerbation, and annual rate of severe exacerbations.[1]

Statistical Analysis: A negative binomial model was used to analyze the annual rate of

exacerbations, with treatment, baseline ICS use, and logarithm of observational time as

covariates.[1] Kaplan-Meier curves were used to analyze time-to-event data.[1]

Visualizations: Workflows and Logical Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate the experimental

workflow of a key comparative study and the logical relationship of treatment comparisons.
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Screening & Randomization

Treatment Periods (8 weeks each)

Washout (3 weeks)

Crossover Treatment

Outcome Assessment

Symptomatic COPD Patients
(mMRC ≥ 2, no ICS)

Randomization

Group A: Stiolto Respimat Group B: Umeclidinium/Vilanterol

Washout

Group A: Umeclidinium/Vilanterol Group B: Stiolto Respimat

Primary Endpoint:
Change in Trough FEV1 at Week 8

Secondary Endpoints:
FEV1 Responders, Rescue Medication Use
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Comparator Therapies

Stiolto Respimat
(Tiotropium/Olodaterol)

Anoro Ellipta
(Umeclidinium/Vilanterol)vs. (FEV1) [2, 8, 12]

Utibron Neohaler
(Indacaterol/Glycopyrronium)vs. (Exacerbations) [1, 3, 5, 6]

Triple Therapy
(LAMA/LABA/ICS)

vs. (Exacerbations) [1]

Tiotropium
(Monotherapy)

vs. (Multiple Outcomes) [4, 10, 15, 16, 19, 23]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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